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Compound of Interest

Compound Name: Benzofuran-3-boronic Acid
CAS No.: 317830-83-4
Cat. No.: B1290495
Get Quote
. J

For Immediate Release

This technical guide provides an in-depth overview of Benzofuran-3-boronic acid, a valuable
building block for researchers, scientists, and drug development professionals. This document
outlines its chemical properties, synthesis, and known biological significance, with a focus on
its potential applications in medicinal chemistry.

Core Chemical and Physical Data

Benzofuran-3-boronic acid is a heterocyclic organic compound featuring a benzofuran core
substituted with a boronic acid group at the 3-position. This structure makes it a versatile
reagent in organic synthesis, particularly in cross-coupling reactions.
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Property Value Citations
CAS Number 317830-83-4 [1]
Molecular Weight 161.95 g/mol [2]
Molecular Formula CsH7BOs [2]
(1-benzofuran-3-yl)boronic
IUPAC Name _ [1]
acid
Physical Form Solid [1]

N Inert atmosphere, store in
Storage Conditions [1]
freezer under -20°C

Synthesis Protocols

The synthesis of benzofuran derivatives often involves multi-step processes, with palladium-
catalyzed cross-coupling reactions being a cornerstone of modern synthetic strategies.[3]
While a specific protocol for the direct synthesis of Benzofuran-3-boronic acid is not
extensively detailed in publicly available literature, a plausible and commonly employed route
involves the formation of the benzofuran core followed by borylation.

General Experimental Protocol: Synthesis of the
Benzofuran Core

A common method for constructing the benzofuran scaffold is through the coupling of an o-
halophenol with a terminal alkyne, followed by cyclization.[4]

Materials:

e 0O-lodophenol

» Terminal alkyne (e.g., trimethylsilylacetylene)
e Palladium catalyst (e.g., Pd(PPhs)a4)

o Copper(l) iodide (Cul)
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e Base (e.g., EtsN)

e Solvent (e.g., DMF)

Procedure:

To a solution of o-iodophenol and the terminal alkyne in a suitable solvent, add the palladium
catalyst, copper(l) iodide, and a base.

e Heat the reaction mixture under an inert atmosphere until the starting materials are
consumed (monitored by TLC or LC-MS).

» Upon completion, the reaction is worked up by quenching with an aqueous solution and
extracting the product with an organic solvent.

e The crude product is then purified by column chromatography to yield the 2-substituted
benzofuran.

General Experimental Protocol: Borylation

Introduction of the boronic acid moiety at the 3-position can be achieved through a metal-
catalyzed C-H activation/borylation reaction.

Materials:

e Substituted benzofuran

Boron reagent (e.g., bis(pinacolato)diboron)

Iridium or rhodium catalyst

Ligand

Solvent

Procedure:

e In a glovebox, a reaction vessel is charged with the benzofuran substrate, the boron reagent,
the catalyst, and the ligand.
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The vessel is sealed, removed from the glovebox, and the solvent is added via syringe.

The reaction mixture is heated for a specified time until the reaction is complete.

After cooling, the reaction mixture is concentrated, and the resulting boronate ester is
purified.

The pinacol ester can then be hydrolyzed to the corresponding boronic acid.

Step 1: Benzofuran Core Synthesis

. Base
Terminal Alkyne

Pd/Cu catalyst _V
o-Halophenol Substituted Benzofuran Tr or Rir catalyst

Step 2: Borylation

\4 e
Boron Reagent > Benzofuran-s-bo@

Click to download full resolution via product page
Caption: General workflow for the synthesis of Benzofuran-3-boronic acid.

Biological Activity and Signaling Pathways

Benzofuran derivatives are recognized for their wide spectrum of biological activities, making
them privileged scaffolds in drug discovery.[5] These activities include anticancer, anti-
inflammatory, antimicrobial, and antiviral properties.[6][7]

Anticancer Activity and mTOR Signaling
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Several studies have highlighted the potential of benzofuran derivatives as anticancer agents.
[8] One of the key signaling pathways implicated is the mTOR (mammalian target of
rapamycin) pathway, which is a central regulator of cell growth, proliferation, and survival.[9]
[10] Certain benzofuran derivatives have been identified as inhibitors of mTOR signaling,
suggesting a mechanism for their cytotoxic effects on cancer cells.[9][11] Inhibition of the
MTORC1 complex, in particular, has been demonstrated.[9]

mTOR Signaling Pathway

Growth Factors

Receptor Tyrosine Kinase

Akt Benzofuran Derivative

Inhibition

Cell Growth &
Proliferation

Click to download full resolution via product page
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Caption: Inhibition of the mTOR signaling pathway by benzofuran derivatives.

Anti-Inflammatory Activity and NF-KkB/IMAPK Signaling

Benzofuran derivatives have also demonstrated significant anti-inflammatory properties.[6] The
anti-inflammatory mechanism of some hybrids has been linked to the modulation of the NF-kB
(nuclear factor kappa-light-chain-enhancer of activated B cells) and MAPK (mitogen-activated
protein kinase) signaling pathways.[12] These pathways are crucial in regulating the expression
of pro-inflammatory cytokines.[12] Compounds have been shown to inhibit the phosphorylation
of key proteins in these pathways, leading to a reduction in the inflammatory response.[12]

Other Biological Activities

o Cholinesterase Inhibition: Certain benzofuran derivatives have shown inhibitory activity
against acetylcholinesterase (AChE) and butyrylcholinesterase (BChE), suggesting potential
applications in the treatment of Alzheimer's disease.[13][14]

 Antiviral Activity: The benzofuran scaffold is present in compounds that exhibit anti-HIV
activity.[15] More recently, benzofuran derivatives have been identified as STING agonists,
inducing a broad-spectrum antiviral response.[16]

o Antifungal Activity: Halogenated derivatives of benzofurancarboxylic acids have shown
notable antifungal activity.[7]

Conclusion

Benzofuran-3-boronic acid is a key synthetic intermediate with significant potential in the
development of novel therapeutic agents. The benzofuran core is a versatile pharmacophore,
and the boronic acid functional group provides a handle for diverse chemical modifications,
primarily through Suzuki-Miyaura cross-coupling reactions. The broad range of biological
activities associated with benzofuran derivatives, including the modulation of critical signaling
pathways such as mTOR and NF-kB, underscores the importance of this compound class in
modern medicinal chemistry and drug discovery. Further investigation into the specific
biological targets of Benzofuran-3-boronic acid and its derivatives is warranted to fully
elucidate their therapeutic potential.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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